Cas no 31448-54-1 (1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 31448-54-1
• MF: C₁₀H₁₄N₂O₆
• MW: 258.227962970734
• MDL: MFCD02682960
• CID: 53749
• PubChem ID: 500903
• Update Time: 2025-04-18

1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2'-C-Methyluridine
• 1-(2-C-Methyl-β-D-ribofuranosyl)uracil
• 1-((2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]pyrimidine-2,4-dione
• 2-C-methyluridine
• 2'-methyluridine
• BCX-4018
• Uridine,2'-C-methyl
• 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• NBKORJKMMVZAOZ-VPCXQMTMSA-N
• DTXSID10333336
• CHEMBL2031681
• 1-(2-C-Methyl--D-ribofuranosyl)uracil
• MFCD02682960
• 2'-Methyl Uridine
• 1-(2-C-Methyl-
• SCHEMBL474592
• Uridine, 2'-C-methyl-
• F12660
• 1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• M3153
• 2,4(1H,3H)-pyrimidinedione, 1-(2-C-methyl-.beta.-D-ribofuranosyl)-
• AKOS016015085
• A-D-ribofuranosyl)uracil
• 31448-54-1
• 1-((2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl) -3-methyltetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• AMY34564
• 2'-C-Methyl uridine
• DS-5292
• 2'-C-Methyl-D-uridine
• 1-[(2R,3R,4R,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)-3-METHYLOXOLAN-2-YL]-3H-PYRIMIDINE-2,4-DIONE

• MDL： MFCD02682960
• Inchi： 1S/C10H14N2O6/c1-10(17)7(15)5(4-13)18-8(10)12-3-2-6(14)11-9(12)16/h2-3,5,7-8,13,15,17H,4H2,1H3,(H,11,14,16)/t5-,7-,8-,10-/m1/s1
• InChI Key： NBKORJKMMVZAOZ-VPCXQMTMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@](C)([C@@H]1N1C=CC(NC1=O)=O)O)O

Computed Properties

• Exact Mass: 258.08500
• Monoisotopic Mass: 258.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.572
• Melting Point: 112°C(lit.)
• PSA: 124.78000
• LogP: -2.46180
• λmax: 262(lit.)

1-[(2R,3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides